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Compound of Interest

Compound Name: 15-Methylheptadecanoic acid

Cat. No.: B1622135

For Immediate Implementation: This document provides crucial safety and logistical information
for researchers, scientists, and drug development professionals working with 15-
Methylheptadecanoic acid. Adherence to these protocols is essential for ensuring a safe
laboratory environment and proper management of this chemical from acquisition to disposal.

Handling 1-Methylheptadecanoic acid requires a structured approach to mitigate risks
associated with its handling and disposal. This guide outlines the necessary personal protective
equipment (PPE), detailed operational procedures, and a clear disposal plan to ensure the
safety of all laboratory personnel.

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative data for 15-
Methylheptadecanoic acid.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1622135?utm_src=pdf-interest
https://www.benchchem.com/product/b1622135?utm_src=pdf-body
https://www.benchchem.com/product/b1622135?utm_src=pdf-body
https://www.benchchem.com/product/b1622135?utm_src=pdf-body
https://www.benchchem.com/product/b1622135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1622135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula C1sH3602 [1]
Molecular Weight 284.48 g/mol [1]
Physical State Solid Larodan
Melting Point 29.8-30.3°C [2]
Boiling Point 152-153 °C at 0.05 mmHg [2]

GHS Hazard Statements H315, H319, H335 [11[3]

Essential Personal Protective Equipment (PPE)

When handling 15-Methylheptadecanoic acid, the following personal protective equipment is
mandatory to prevent skin and eye irritation, and respiratory exposure.

o Eye Protection: Chemical safety goggles are required at all times.[1] A face shield should be
worn in situations where splashing is a possibility.

o Hand Protection: Nitrile gloves are essential to prevent skin contact.[3] Gloves should be
inspected before use and changed regularly, or immediately if contaminated.

o Body Protection: A standard laboratory coat must be worn. An acid-resistant apron is
recommended when handling larger quantities.

» Respiratory Protection: Use in a well-ventilated area. If dust is generated, a NIOSH-
approved respirator may be necessary.[3]

Operational Plan: From Receipt to Experimentation

This step-by-step guide details the safe handling procedures for 15-Methylheptadecanoic
acid within the laboratory.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage.
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» Store in a cool, dry, well-ventilated area away from incompatible substances.
o Keep the container tightly closed when not in use.
2. Handling and Preparation of Solutions:

 All handling of the solid compound should be performed in a chemical fume hood to
minimize inhalation of any dust particles.

» When weighing the solid, use a dedicated, clean spatula and weighing boat.

o To prepare solutions, slowly add the 15-Methylheptadecanoic acid to the desired solvent. If
the process is exothermic, use an ice bath to control the temperature.

3. Experimental Use:
e Ensure all glassware is clean and dry before use.

e When transferring solutions, use appropriate tools such as pipettes with bulbs or automated
pipetting systems.

» Avoid direct contact with the skin, eyes, and clothing. In case of accidental contact, follow the
first aid measures outlined in the Safety Data Sheet.

Disposal Plan: Managing 15-Methylheptadecanoic
Acid Waste

Proper disposal of 15-Methylheptadecanoic acid and its containers is critical to environmental
safety and regulatory compliance.

1. Unused Product:

e Unused or unwanted 15-Methylheptadecanoic acid should be disposed of as chemical
waste.

o Collect the solid waste in a clearly labeled, sealed container. The label should include the
chemical name and associated hazards.[4]
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» Follow all local, state, and federal regulations for chemical waste disposal.[5][6]
2. Contaminated Materials:

e Any materials that have come into contact with 15-Methylheptadecanoic acid, such as
gloves, weighing boats, and paper towels, should be considered contaminated waste.

o These materials should be collected in a designated, labeled waste container.
3. Empty Containers:

o Empty containers should be triple-rinsed with an appropriate solvent.

e The rinsate should be collected and disposed of as chemical waste.

 After rinsing, the container can be disposed of as non-hazardous waste, with the label
defaced or removed.[7]

Workflow for Handling 15-Methylheptadecanoic Acid
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Workflow for Handling 15-Methylheptadecanoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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